![molecular formula C14H12O2S B1316997 2-(4-Methoxyphenylthio)benzaldehyde CAS No. 128958-85-0](/img/structure/B1316997.png)
2-(4-Methoxyphenylthio)benzaldehyde
Overview
Description
Scientific Research Applications
2-(4-Methoxyphenylthio)benzaldehyde: A Comprehensive Analysis of Scientific Research Applications:
Synthesis of Heterocyclic Compounds
2-(4-Methoxyphenylthio)benzaldehyde is used in the synthesis of heterocyclic compounds such as benzothiazoles, which are crucial in medicinal chemistry due to their pharmacological properties .
Pharmaceutical Testing
This compound serves as a reference standard in pharmaceutical testing to ensure the accuracy and reliability of analytical methods .
Organic Synthesis
It acts as an intermediate in organic synthesis processes, facilitating the production of various organic molecules with potential applications in drug development and other fields .
Chemical Research
Surface Modification
It may be applied in surface modification techniques to alter the surface properties of materials for specific applications, such as improving biocompatibility or enhancing chemical resistance .
Mechanism of Action
Target of Action
Similar compounds, such as benzaldehydes, have been shown to target cellular antioxidation systems .
Mode of Action
It is known that benzaldehydes can disrupt cellular antioxidation systems, leading to an imbalance in redox homeostasis . This disruption can inhibit microbial growth .
Biochemical Pathways
Based on the known effects of similar compounds, it can be inferred that it may affect pathways related to cellular antioxidation .
Result of Action
Based on the known effects of similar compounds, it can be inferred that it may lead to an imbalance in redox homeostasis, which can inhibit microbial growth .
properties
IUPAC Name |
2-(4-methoxyphenyl)sulfanylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2S/c1-16-12-6-8-13(9-7-12)17-14-5-3-2-4-11(14)10-15/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEUGWPTYVRTOEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SC2=CC=CC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50563473 | |
Record name | 2-[(4-Methoxyphenyl)sulfanyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxyphenylthio)benzaldehyde | |
CAS RN |
128958-85-0 | |
Record name | 2-[(4-Methoxyphenyl)sulfanyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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